Cas no 1806936-69-5 (2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile)

2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile is a fluorinated pyridine derivative with a multifunctional structure, combining a difluoromethyl group, a hydroxyl substituent, an iodine atom, and an acetonitrile moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in heterocyclic synthesis. The presence of both electron-withdrawing (difluoromethyl, cyano) and electron-donating (hydroxy) groups enhances its reactivity in cross-coupling and nucleophilic substitution reactions. The iodine atom offers further functionalization opportunities via metal-catalyzed transformations. Its well-defined structure and stability under standard conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules.

2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile structure

1806936-69-5 structure

Product Name:2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile

CAS No:1806936-69-5

MF:C₈H₅F₂IN₂O

MW:310.039380788803

CID:4886184

Update Time:2025-05-23

2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile
- Inchi： 1S/C8H5F2IN2O/c9-8(10)7-4(1-2-12)5(14)3-6(11)13-7/h3,8H,1H2,(H,13,14)
- InChI Key： BMAXGZMIORJQQQ-UHFFFAOYSA-N
- SMILES： IC1=CC(C(CC#N)=C(C(F)F)N1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 378
XLogP3: 1.1
Topological Polar Surface Area: 52.9

2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029031192-250mg	2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile	1806936-69-5	95%	250mg	$1,038.80	2022-03-31
Alichem	A029031192-500mg	2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile	1806936-69-5	95%	500mg	$1,701.85	2022-03-31
Alichem	A029031192-1g	2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile	1806936-69-5	95%	1g	$3,010.80	2022-03-31

2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile Related Literature

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5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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Additional information on 2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile

2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile: A Comprehensive Overview

The compound CAS No. 1806936-69-5, also known as 2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural features and promising pharmacological properties. In this article, we will delve into the details of its structure, synthesis, applications, and the latest research findings.

The molecular structure of 2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile is characterized by a pyridine ring with several substituents. The presence of a difluoromethyl group at position 2, a hydroxyl group at position 4, and an iodine atom at position 6, along with an acetonitrile group at position 3, makes this molecule highly versatile. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The iodine atom in the structure serves as a reactive site for various substitution reactions, making it a valuable intermediate in drug discovery processes.

The synthesis of CAS No. 1806936-69-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring, followed by selective substitution reactions to introduce the functional groups. The use of palladium catalysts has been shown to significantly improve the efficiency of these reactions, leading to higher yields and purer products.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its ability to act as a versatile building block has made it popular in combinatorial chemistry libraries. Additionally, its unique electronic properties make it a candidate for use in advanced materials science, particularly in the development of new semiconductors and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation effects due to its aromatic pyridine ring and electron-withdrawing substituents. These findings have implications for its use in designing new materials with tailored electronic properties.

The biological activity of this compound has also been a focal point of recent research. Studies conducted on cellular models have demonstrated its potential as an anti-proliferative agent against cancer cells. The hydroxyl and acetonitrile groups are believed to contribute to its bioactivity by enhancing solubility and facilitating interactions with cellular targets.

In conclusion, CAS No. 1806936-69-5, or 2-(Difluoromethyl)-4-hydroxy-6-iodopyridine-3-acetonitrile, is a compound with immense potential across multiple disciplines. Its unique structure, versatile reactivity, and promising biological properties make it a valuable asset in contemporary scientific research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing both academic knowledge and industrial innovation.